Cas no 96009-54-0 (S-propyl (3-phenylpropyl)carbamothioate)

S-propyl (3-phenylpropyl)carbamothioate structure
96009-54-0 structure
Product Name:S-propyl (3-phenylpropyl)carbamothioate
CAS No:96009-54-0
MF:C13H19NOS
MW:237.361062288284
CID:1986048
PubChem ID:180662
Update Time:2025-04-21

S-propyl (3-phenylpropyl)carbamothioate Chemical and Physical Properties

Names and Identifiers

    • S-propyl (3-phenylpropyl)carbamothioate
    • Carbamothioic acid, (3-phenylpropyl)-, S-propyl ester
    • DTXSID40242083
    • 96009-54-0
    • Inchi: 1S/C13H19NOS/c1-2-11-16-13(15)14-10-6-9-12-7-4-3-5-8-12/h3-5,7-8H,2,6,9-11H2,1H3,(H,14,15)
    • InChI Key: DECFPXDPTRSFTP-UHFFFAOYSA-N
    • SMILES: S(C(NCCCC1C=CC=CC=1)=O)CCC

Computed Properties

  • Exact Mass: 237.119
  • Monoisotopic Mass: 237.119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.056
  • Refractive Index: 1.54
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